6-Hydroxy-5-(2-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 5-(2-methylphenyl)-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-8-4-2-3-5-10(8)11-6-9(13(16)17)7-14-12(11)15/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key: KSKOMIIDWANXHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID90686918
• Molecular Weight: 229.23 g/mol
• CAS RN: 1262004-21-6

Description

6-Hydroxy-5-(2-methylphenyl)nicotinic acid is an organic compound that is a derivative of nicotinic acid. It is a white crystalline solid with a melting point of 180-182 °C and a molecular weight of 228.25 g/mol. It is soluble in water, ethanol, and other organic solvents. This compound has a wide range of applications in scientific research, including its use as a reagent in organic synthesis and as a fluorescent dye.

Mechanism of Action

The mechanism of action of 6-hydroxy-5-(2-methylphenyl)nicotinic acid is not yet fully understood. However, it is believed to act as a competitive inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine, which can have a number of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-hydroxy-5-(2-methylphenyl)nicotinic acid are not yet fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, leading to an increase in the concentration of acetylcholine in the body. This increased concentration of acetylcholine can lead to a variety of effects, including increased muscle contraction, increased heart rate, increased alertness, and increased memory formation.

Advantages and Limitations for Lab Experiments

The use of 6-hydroxy-5-(2-methylphenyl)nicotinic acid in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that it can be toxic if not handled properly, and it can be difficult to obtain in large quantities.

Future Directions

The use of 6-hydroxy-5-(2-methylphenyl)nicotinic acid in scientific research is still in its early stages. There are a number of potential future directions for research, including the development of more efficient synthesis methods, the development of more effective fluorescent probes, and the use of the compound in drug development. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications in the medical field.

Synthesis Methods

6-Hydroxy-5-(2-methylphenyl)nicotinic acid can be synthesized through a variety of methods. The most common method is the reaction of 2-methylphenol and nicotinic acid in the presence of an acid catalyst, such as sulfuric acid. This reaction produces 6-hydroxy-5-(2-methylphenyl)nicotinic acid and water as the by-products. Other methods of synthesis include the reaction of 2-methylphenol and nicotinic acid in the presence of a base catalyst, such as potassium hydroxide, and the reaction of 2-methylphenol and nicotinic acid in the presence of an oxidizing agent, such as hydrogen peroxide.

Scientific Research Applications

6-Hydroxy-5-(2-methylphenyl)nicotinic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a fluorescent dye, and as a component of fluorescent probes for the detection of biological molecules. It is also used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs and anticonvulsants. Additionally, it has been used as a fluorescent tag for the detection of proteins and nucleic acids.